Cas no 89445-48-7 (1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-)

1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo- structure
89445-48-7 structure
Product Name:1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-
CAS No:89445-48-7
MF:C14H15BrO3
MW:311.171103715897
CID:600338
PubChem ID:13254253
Update Time:2025-04-19

1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-
    • 5-(5-bromo-3-oxo-1,2-dihydroinden-2-yl)pentanoic acid
    • 89445-48-7
    • 5-(6-Bromo-1-oxo-2,3-dihydro-1H-inden-2-yl)pentanoic acid
    • DTXSID40532178
    • Inchi: 1S/C14H15BrO3/c15-11-6-5-9-7-10(14(18)12(9)8-11)3-1-2-4-13(16)17/h5-6,8,10H,1-4,7H2,(H,16,17)
    • InChI Key: RKUTWGIZYGDPPF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C(CCCCC(=O)O)C2)=O

Computed Properties

  • Exact Mass: 310.02046g/mol
  • Monoisotopic Mass: 310.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.4Ų

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